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Compound of Interest

Compound Name: Bms493

Cat. No.: B1667216 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of BMS-493, a potent

pan-retinoic acid receptor (RAR) inverse agonist, for the inhibition of RAR signaling. Detailed

protocols for in vitro and in vivo applications are provided to guide researchers in their

experimental design.

BMS-493 is a pan-retinoic acid receptor (RAR) inverse agonist that functions by increasing the

interaction of RARs with nuclear corepressors, thereby inhibiting the transcription of RAR target

genes.[1][2][3][4] It is a valuable tool for studying the physiological and pathological roles of

retinoic acid (RA) signaling in various biological processes, including cell differentiation,

proliferation, and embryonic development.[3][4][5]

Quantitative Data Summary
The following table summarizes the quantitative data for BMS-493, including its inhibitory

concentrations for different RAR isoforms. This information is crucial for determining the

optimal concentration for specific experimental needs.
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Parameter RARα RARβ RARγ
Cell
Line/Syste
m

Reference

pIC50 8.4 8.54 7 Not specified [6]

IC50 114 nM - -

RARα

(unknown

origin)

[6]

Effective

Concentratio

n

100 nM - -
ALDHhi UCB

cells
[2]

Effective

Concentratio

n

1 µM - -

Primary

cardiomyocyt

es

[7]

Effective

Concentratio

n

4-10 µM - -

Mouse

embryo

culture

[8]

Effective

Concentratio

n

100 nmol

(topical)
- - Mouse skin [9]

Signaling Pathway and Mechanism of Action
BMS-493 exerts its inhibitory effect on the canonical retinoic acid signaling pathway. The

following diagram illustrates this mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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